Cas no 1354007-11-6 ([(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1354007-11-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 2159911
• Update Time: 2025-06-13

[(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(S)-3-(acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid
• (S)-2-(3-(N-Cyclopropylacetamido)pyrrolidin-1-yl)acetic acid
• AM96030
• [(S)-3-(acetylcyclopropylamino)pyrrolidin-1-yl]acetic acid
• [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C11H18N2O3/c1-8(14)13(9-2-3-9)10-4-5-12(6-10)7-11(15)16/h9-10H,2-7H2,1H3,(H,15,16)/t10-/m0/s1
• InChI Key： HWVACFJBWNHQBR-JTQLQIEISA-N
• SMILES： O=C(C)N([C@@H]1CN(CC(=O)O)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 60.8

Additional information on [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid

Introduction to [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1354007-11-6)

[(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid, with the CAS number 1354007-11-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an acetyl group, and a cyclopropyl moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chiral nature of [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The (S) configuration of this compound ensures that it can interact specifically with biological targets, potentially leading to enhanced efficacy and reduced side effects compared to its racemic counterpart.

Recent studies have highlighted the potential applications of [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key building block in the synthesis of potent inhibitors of specific enzymes involved in various disease pathways. One such application is in the development of inhibitors for protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

The versatility of [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid extends beyond its use as an enzyme inhibitor. It has also been explored for its potential as a scaffold for the design of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for drug discovery. Studies have demonstrated that derivatives of this compound can exhibit high affinity and selectivity for specific GPCRs, making them promising candidates for the treatment of neurological and psychiatric disorders.

In addition to its therapeutic applications, [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid has been investigated for its use in chemical biology research. Its unique structure allows it to be used as a tool compound to probe the function and interactions of various biological targets. For example, it has been employed in high-throughput screening assays to identify novel small molecules with specific biological activities. This approach has led to the discovery of several hit compounds that show promise for further development into lead molecules.

The synthesis of [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid has been optimized through various synthetic routes, ensuring high yields and purity. One common method involves the stereoselective synthesis starting from readily available starting materials, such as L-proline or other chiral amino acids. The use of transition metal catalysts and chiral auxiliaries has further improved the efficiency and selectivity of these synthetic processes.

The physicochemical properties of [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for its application in drug development, as they influence the compound's ability to reach and interact with its intended biological targets. Recent advancements in formulation science have also contributed to enhancing the delivery and efficacy of this compound.

In conclusion, [(S)-3-(Acetyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1354007-11-6) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and diverse applications make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.